Cas no 2138342-59-1 (3-(4-methanesulfonyl-1H-pyrazol-1-yl)propyl(propan-2-yl)amine)

• Product Name: 3-(4-methanesulfonyl-1H-pyrazol-1-yl)propyl(propan-2-yl)amine
• CAS No: 2138342-59-1
• MF: C₁₀H₁₉N₃O₂S
• MW: 245.341760873795
• CID: 6172102
• PubChem ID: 165864637
• Update Time: 2025-08-04

3-(4-methanesulfonyl-1H-pyrazol-1-yl)propyl(propan-2-yl)amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-methanesulfonyl-1H-pyrazol-1-yl)propyl(propan-2-yl)amine
• [3-(4-methanesulfonyl-1H-pyrazol-1-yl)propyl](propan-2-yl)amine
• 2138342-59-1
• EN300-1115991

• Inchi： 1S/C10H19N3O2S/c1-9(2)11-5-4-6-13-8-10(7-12-13)16(3,14)15/h7-9,11H,4-6H2,1-3H3
• InChI Key： VAKAUZAWWIMJLN-UHFFFAOYSA-N
• SMILES： S(C)(C1C=NN(C=1)CCCNC(C)C)(=O)=O

Computed Properties

• Exact Mass: 245.11979803g/mol
• Monoisotopic Mass: 245.11979803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 72.4Ų

Additional information on 3-(4-methanesulfonyl-1H-pyrazol-1-yl)propyl(propan-2-yl)amine

3-(4-Methanesulfonyl-1H-Pyrazol-1-yl)Propyl(Propan-2-yl)Amine: A Comprehensive Overview

The compound with CAS No. 2138342-59-1, known as 3-(4-methanesulfonyl-1H-pyrazol-1-yl)propyl(propan-2-yl)amine, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which combines a pyrazole ring with a methanesulfonyl group and an amine moiety. The pyrazole ring is a five-membered aromatic heterocycle containing two nitrogen atoms, while the methanesulfonyl group introduces a sulfonamide functionality, enhancing the compound's reactivity and bioavailability.

Recent studies have highlighted the potential of 3-(4-methanesulfonyl-1H-pyrazol-1-yl)propyl(propan-2-yl)amine as a promising candidate in drug development. Its ability to act as a bioisostere makes it particularly valuable in medicinal chemistry, where it can replace other functional groups without altering the overall pharmacophore significantly. This property has been leveraged in the design of novel antidepressants and anti-inflammatory agents, where the compound's ability to modulate specific receptor pathways has shown remarkable efficacy.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyrazole ring. The introduction of the methanesulfonyl group is achieved through a sulfonation reaction, followed by coupling with the appropriate amine derivative. Recent advancements in catalytic methods have enabled researchers to optimize this synthesis pathway, reducing production costs and improving yield. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the formation of the key intermediates, making large-scale production more feasible.

In terms of applications, 3-(4-methanesulfonyl-1H-pyrazol-1-yl)propyl(propan-2-yl)amine has demonstrated versatility across multiple domains. In pharmacology, it has been employed as a lead compound in the development of neuroprotective agents, particularly in models of Alzheimer's disease. Its ability to inhibit specific enzymes associated with neurodegeneration has been validated in preclinical studies, suggesting potential therapeutic benefits. Additionally, in materials science, this compound has been explored as a component in advanced polymers, where its functional groups contribute to enhanced mechanical properties and thermal stability.

From an environmental perspective, the ecological impact of 3-(4-methanesulfonyl-1H-pyrazol-1-yl)propyl(propan-2-yl)amine has been carefully assessed. Studies indicate that its biodegradation potential is moderate under aerobic conditions, with certain microbial strains exhibiting efficient degradation capabilities. However, further research is required to fully understand its long-term effects on aquatic ecosystems and soil health.

Looking ahead, the future of this compound lies in its continued exploration across diverse scientific disciplines. Collaborative efforts between chemists, biologists, and engineers are expected to unlock new applications and improve its utility in both therapeutic and industrial contexts. As research progresses, it is anticipated that 3-(4-methanesulfonyl-1H-pyrazol-1-yl)propyl(propan-2-yliamine) will play an increasingly pivotal role in advancing modern science and technology.